N-5984 Hydrochloride: A Technical Guide to its Mechanism of Action as a Sphingosine-1-Phosphate Receptor Modulator
N-5984 Hydrochloride: A Technical Guide to its Mechanism of Action as a Sphingosine-1-Phosphate Receptor Modulator
For Researchers, Scientists, and Drug Development Professionals
Abstract
N-5984 hydrochloride, also known as KRP-203 and Mocravimod, is a potent and orally active immunomodulator that functions as a selective agonist of the sphingosine-1-phosphate receptor 1 (S1P1).[1][2] As a prodrug, it undergoes in vivo phosphorylation to its active metabolite, which then exerts its pharmacological effects. The primary mechanism of action involves the functional antagonism of S1P1 receptors expressed on lymphocytes. This leads to the sequestration of these immune cells within secondary lymphoid organs, preventing their egress and infiltration into sites of inflammation. This targeted modulation of lymphocyte trafficking underlies its therapeutic potential in a range of immune-mediated diseases. This technical guide provides a comprehensive overview of the mechanism of action of N-5984 hydrochloride, supported by quantitative data, detailed experimental protocols, and visual representations of its core biological pathways.
Core Mechanism of Action: S1P1 Receptor Agonism and Lymphocyte Sequestration
N-5984 hydrochloride is a synthetic immunomodulator that shares structural similarities with the approved drug fingolimod (FTY720).[3] It is a prodrug that is converted in vivo to its active phosphorylated form, KRP-203-phosphate, by sphingosine kinase 2.[4] The active metabolite then acts as a potent agonist at S1P receptors.
The therapeutic effects of N-5984 hydrochloride are primarily attributed to its high affinity and agonist activity at the S1P1 receptor subtype.[1][2][5] S1P1 is a G protein-coupled receptor crucial for regulating the egress of lymphocytes from secondary lymphoid organs, such as the lymph nodes and spleen, into the bloodstream and lymphatic circulation. By binding to and activating S1P1 on lymphocytes, N-5984 hydrochloride's active metabolite induces the internalization and degradation of the receptor. This functional antagonism blocks the lymphocytes' ability to respond to the endogenous S1P gradient that normally guides their exit from lymphoid tissues. Consequently, lymphocytes are sequestered within the lymph nodes, leading to a reversible reduction in the number of circulating peripheral blood mononuclear cells, particularly T cells and B cells.[3][6][7] This sequestration prevents the migration of activated lymphocytes to inflammatory sites, thereby suppressing the immune response.[5]
N-5984 hydrochloride also exhibits agonist activity at S1P4 and S1P5 receptors, with partial agonism at the S1P3 receptor.[8] Notably, its selectivity for S1P1 over S1P3 is considered a key feature, as S1P3 activation has been associated with adverse cardiac effects such as bradycardia.[5][9]
Signaling Pathway
The binding of phosphorylated N-5984 hydrochloride to the S1P1 receptor on a lymphocyte initiates a signaling cascade that ultimately leads to the internalization of the receptor and the cell's retention in the lymph node.
Caption: N-5984-P binds to S1P1, leading to lymphocyte sequestration.
Quantitative Data
The following tables summarize the available quantitative data for N-5984 hydrochloride (KRP-203) from various in vitro and in vivo studies.
Table 1: In Vitro Receptor Activity
| Receptor Subtype | Assay Type | Species | EC50 (nM) | Source |
| S1P1 | Calcium Mobilization | Mouse | 0.84 | [1] |
| S1P1 | - | - | 1 | [8] |
| S1P3 | Calcium Mobilization | Mouse | >1,000 | [1] |
| S1P3 | - | Human | >1,000 | [9] |
| S1P4 | Calcium Mobilization | Mouse | 9.61 | [1] |
| S1P4 | - | - | 10 | [8] |
Table 2: In Vivo Efficacy in Animal Models
| Animal Model | Species | N-5984 Hydrochloride Dose | Key Findings | Source |
| Minor Histocompatibility Complex-Disparate Heart Transplantation | Rat | 0.1 and 1 mg/kg/day (oral) | Prolonged graft survival and attenuated chronic rejection. | [2] |
| IL-10-/- Mouse Model of Colitis | Mouse | 0.3 mg/kg | Prevented wasting syndrome, decreased diarrhea and colonic inflammatory cell infiltration, and increased colon length. | [1] |
| Experimental Autoimmune Myocarditis | Rat | Not specified | Significantly attenuated inflammation area, heart weight/body weight ratio, and improved left ventricular function. | [6] |
| Renal Transplantation (with Cyclosporine A) | Rat | 0.3 mg/kg/day (with 1 mg/kg/day CsA) | Significantly prolonged renal allograft survival. | [9] |
Table 3: Clinical Trial Data (Ulcerative Colitis)
| Study Phase | Population | Treatment | Primary Endpoint | Result | Source |
| Proof-of-Concept | Moderately active, 5-aminosalicylate-refractory ulcerative colitis | 1.2 mg KRP203 daily for 8 weeks | Clinical remission | 14% (2/14) in the KRP203 group vs. 0% (0/8) in the placebo group (not statistically significant). | [7] |
Experimental Protocols
Detailed methodologies for key experiments cited in the literature are provided below.
Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice
This model is widely used to study the efficacy of therapeutic agents for inflammatory bowel disease.
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Objective: To induce acute colitis in mice to evaluate the therapeutic effect of N-5984 hydrochloride.
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Animals: C57BL/6 or BALB/c mice are commonly used.
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Materials:
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Dextran sulfate sodium (DSS), molecular weight 36,000-50,000 Da.
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N-5984 hydrochloride (KRP-203).
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Sterile drinking water.
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Animal balance.
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Reagents for assessing disease activity (e.g., Hemoccult test).
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Procedure:
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Acclimatize mice for at least one week before the experiment.
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Record the baseline body weight of each mouse.
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Prepare a 2-5% (w/v) solution of DSS in sterile drinking water. The optimal concentration may need to be determined empirically based on the mouse strain and specific DSS batch.
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Administer the DSS solution as the sole source of drinking water for 5-7 consecutive days. Control mice receive regular drinking water.
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Administer N-5984 hydrochloride or vehicle control daily via oral gavage at the desired dose (e.g., 0.3 mg/kg).
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Monitor the mice daily for body weight loss, stool consistency, and the presence of blood in the stool (hematochezia).
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At the end of the treatment period, euthanize the mice and collect the colons.
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Measure the colon length from the cecum to the anus.
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Collect tissue samples for histological analysis (e.g., H&E staining) to assess inflammation, ulceration, and crypt damage.
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Tissue can also be processed for myeloperoxidase (MPO) assay to quantify neutrophil infiltration or for cytokine analysis (e.g., via ELISA or RT-PCR).[10][11][12][13][14]
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Experimental Workflow for DSS-Induced Colitis
Caption: Workflow for evaluating N-5984 in a DSS-induced colitis model.
Experimental Autoimmune Myocarditis (EAM) in Rats
This model is used to investigate autoimmune-mediated heart inflammation.
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Objective: To induce autoimmune myocarditis in rats to assess the immunomodulatory effects of N-5984 hydrochloride.
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Animals: Lewis rats are a commonly used susceptible strain.
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Materials:
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Porcine cardiac myosin.
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Complete Freund's Adjuvant (CFA).
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N-5984 hydrochloride (KRP-203).
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Equipment for immunization (syringes, needles).
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Echocardiography equipment for functional assessment.
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-
Procedure:
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On day 0, immunize rats with an emulsion of porcine cardiac myosin and CFA, typically via subcutaneous injection into the footpads.
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Administer N-5984 hydrochloride or vehicle control daily by oral gavage. Treatment can be initiated either prophylactically (from day 0) or therapeutically (after disease onset).
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Monitor the animals for clinical signs of heart failure.
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Perform serial echocardiography to assess cardiac function (e.g., ejection fraction, fractional shortening).
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On day 21 (or another predetermined endpoint), euthanize the rats and harvest the hearts.
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Measure the heart weight to body weight ratio.
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Process heart tissue for histological examination to score the severity of inflammation and myocardial damage.
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Perform immunohistochemistry to identify infiltrating immune cell populations (e.g., CD4+ T cells, macrophages).
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Analyze peripheral blood by flow cytometry to quantify lymphocyte populations.[6][15][16]
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Concluding Remarks
N-5984 hydrochloride (KRP-203, Mocravimod) is a selective S1P1 receptor agonist with a well-defined mechanism of action centered on the modulation of lymphocyte trafficking. By inducing the sequestration of lymphocytes in secondary lymphoid organs, it effectively reduces the inflammatory infiltrate at sites of pathology. Preclinical studies have demonstrated its efficacy in various models of autoimmune disease and allograft rejection. While a clinical trial in ulcerative colitis did not meet its primary efficacy endpoint, the compound was found to be safe and well-tolerated, and it is currently under investigation for other indications, such as in the context of allogeneic hematopoietic stem cell transplantation.[7][17][18][19][20][21][22] The data and protocols presented in this guide provide a solid foundation for researchers and drug development professionals interested in the further exploration and potential therapeutic application of N-5984 hydrochloride.
References
- 1. caymanchem.com [caymanchem.com]
- 2. medchemexpress.com [medchemexpress.com]
- 3. KRP-203, a novel synthetic immunosuppressant, prolongs graft survival and attenuates chronic rejection in rat skin and heart allografts - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. mocravimod | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
- 5. The novel sphingosine-1-phosphate receptor modulator KRP-203 prevents myocardial ischemia–reperfusion injury by preserving mitochondrial function through activation of the RISK and SAFE signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
- 6. A novel sphingosine-1-phosphate receptor agonist KRP-203 attenuates rat autoimmune myocarditis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. A Multicentre, Double-Blind, Placebo-Controlled, Parallel-Group Study to Evaluate the Efficacy, Safety, and Tolerability of the S1P Receptor Agonist KRP203 in Patients with Moderately Active Refractory Ulcerative Colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. abmole.com [abmole.com]
- 9. Use of sphingosine-1-phosphate 1 receptor agonist, KRP-203, in combination with a subtherapeutic dose of cyclosporine A for rat renal transplantation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Acute DSS Colitis (Mouse Model) | Animals in Science [queensu.ca]
- 12. Mouse Model of Dextran Sodium Sulfate (DSS)-induced Colitis - PMC [pmc.ncbi.nlm.nih.gov]
- 13. socmucimm.org [socmucimm.org]
- 14. yeasenbio.com [yeasenbio.com]
- 15. researchgate.net [researchgate.net]
- 16. Experimental Autoimmune Myocarditis in A/J mice Is an Interleukin-4-Dependent Disease with a Th2 Phenotype - PMC [pmc.ncbi.nlm.nih.gov]
- 17. Mocravimod, a Selective Sphingosine-1-Phosphate Receptor Modulator, in Allogeneic Hematopoietic Stem Cell Transplantation for Malignancy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. clinicaltrials.eu [clinicaltrials.eu]
- 19. clinicaltrials.eu [clinicaltrials.eu]
- 20. targetedonc.com [targetedonc.com]
- 21. priothera.com [priothera.com]
- 22. Priothera Receives Fast Track Designation for mocravimod in Combination with Allogeneic Hematopoietic Stem Cell Transplant (HSCT) for Post Remission Therapy of Acute Myeloid Leukemia (AML) Patients [prnewswire.com]
